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Compound of Interest

Compound Name: Uridine-d12

Cat. No.: B12382845

Uridine-d12: A Technical Guide for Researchers

Introduction: Uridine-d12 is the deuterium-labeled stable isotope of Uridine. Uridine itself is a
fundamental pyrimidine nucleoside, composed of a uracil molecule linked to a ribose sugar via
a 3-N1-glycosidic bond.[1][2][3] As a key component of Ribonucleic Acid (RNA), Uridine plays a
pivotal role in a multitude of biological processes, including macromolecule synthesis, energy
metabolism, and cellular signaling.[4][5] Uridine-d12, by incorporating deuterium atoms, serves
as an invaluable tool for researchers, particularly in the fields of pharmacology, metabolomics,
and drug development. Its primary application is as an internal standard for highly accurate and
precise quantification of unlabeled Uridine in biological matrices using mass spectrometry. It is
also employed as a tracer to investigate metabolic pathways.

Chemical and Physical Properties

Uridine-d12 shares nearly identical chemical properties with its unlabeled counterpart, with the
primary distinction being its increased molecular weight due to the replacement of hydrogen
atoms with deuterium. This mass shift is the critical feature exploited in mass spectrometry-
based applications. The key properties are summarized below.
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Property Data Reference
Chemical Name Uridine-d12
Synonyms [-Uridine-d12

CoD12N206 (Note: Deuteration
Chemical Formula pattern may vary by

manufacturer)

Approx. 256.28 g/mol (based

Molecular Weight on CoH12N206 at 244.20 g/mol
)

Isotopic Purity Typically = 98%

Appearance White powder

Soluble in water, dimethyl
Solubility sulfoxide (DMSO), and
methanol

Approx. 163-167 °C (similar to

Melting Point .
unlabeled Uridine)

2-8°C or as specified by the
Storage Temperature )
supplier

Unlabeled CAS Number 58-96-8

Role in Biological Pathways and Metabolism

To understand the application of Uridine-d12 as a tracer, it is essential to comprehend the
metabolic fate of Uridine. Upon cellular uptake, Uridine is phosphorylated by uridine kinase to
form Uridine Monophosphate (UMP). UMP is the pivotal nucleotide from which other uridine
nucleotides, such as Uridine Diphosphate (UDP) and Uridine Triphosphate (UTP), are
synthesized through sequential phosphorylation steps, with ATP serving as the phosphate
donor. These activated forms of Uridine are precursors for the synthesis of RNA and are also
critical for the biosynthesis of glycogen and phospholipids like phosphatidylcholine.
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Uridine Kinase
+ATP

RNA Polymerase ¢

. Glycogen Synthesis
RIS (via UDP-Glucose)

Uridine Metabolic Pathway

Phospholipid Synthesis
(via CDP-Choline)
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Biological Sample
(e.g., Plasma, Urine, CSF)

Spike with Uridine-d12
(Internal Standard)

Protein Precipitation
(e.g., with cold Acetonitrile)
Centrifugation

(Collect Supernatant)

LC-MS/MS Analysis
(MRM Mode)

Ratio of Analyte/IS vs. Concentration)

( Data Processing & Quantification
(

Workflow for Uridine Quantification using Uridine-d12 IS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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